7-Bromopyrazolo[1,5-A]pyrimidine

• IUPAC Name: 7-bromopyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C6H4BrN3/c7-5-1-3-8-6-2-4-9-10(5)6/h1-4H
• InChI Key: YJWUFQQFTWOGBS-UHFFFAOYSA-N
• Canonical SMILES: C1=C2N=CC=C(N2N=C1)Br
• Molecular Formula: C6H4BrN3
• Molecular Weight: 198.02 g/mol
• CAS RN: 1159983-04-6

Description

7-Bromopyrazolo[1,5-A]pyrimidine is a chemical compound with the molecular formula C6H4BrN3. It is a derivative of pyrazolopyrimidines, which are a series of isomeric heterocyclic chemical compounds. This compound forms the central core of a variety of more complex chemical compounds, including some pharmaceuticals and pesticides.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines, including 7-Bromopyrazolo[1,5-A]pyrimidine, has been widely studied. The main synthesis route allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Molecular Structure Analysis

The molecular structure of 7-Bromopyrazolo[1,5-A]pyrimidine is represented by the InChI code: 1S/C6H4BrN3/c7-5-1-3-8-6-2-4-9-10(5)6/h1-4H. This indicates that the compound has a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings.

Chemical Reactions Analysis

The chemical reactions involving 7-Bromopyrazolo[1,5-A]pyrimidine are primarily related to its synthesis. As mentioned earlier, the main synthesis route allows for structural modifications at various positions on the compound via a cyclocondensation reaction.

Physical And Chemical Properties Analysis

7-Bromopyrazolo[1,5-A]pyrimidine is a solid compound with a molecular weight of 198.02. It should be stored in a dark place, under an inert atmosphere, and in a freezer under -20°C.

Scientific Research Applications

Synthesis and Modification

Synthesis and Electrophilic Substitutions of Pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines This research focused on the synthesis of novel Pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines using 5-Aryl-7-hydrazino-2-phenylpyrazolo[1,5-c]pyrimidines as precursors. The study provided insights into the formation of various derivatives through reactions with electrophilic reagents and outlined the use of these compounds for further chemical synthesis (Atta, 2011).

Facile Preparation of 7-amino-3-aryl Pyrazolo[1,5-a]pyrimidines The research introduced a method for the functionalization of pyrazolo[1,5-a]pyrimidine scaffold utilizing a 3-bromo-7-phenoxypyrazolo[1,5-a]pyrimidine intermediate. This strategy allowed for the sequential modification of the 3-position and 7-position of the scaffold, offering improvements over previous methods (Catalano et al., 2015).

Biological Applications

Discovery and Characterization of Hepatitis C Virus Inhibitor This paper described the discovery of a novel 7-aminopyrazolo[1,5-a]pyrimidine derivative as a potent inhibitor of the hepatitis C virus (HCV). It provided a synthesis and preliminary structure-activity relationship study of the compound, highlighting its potential as a therapeutic agent (Hwang et al., 2012).

Synthesis of Pyrazolo[1,5-a]pyrimidines as Anti-proliferative Agents This study synthesized new glycosylhydrazinyl-pyrazolo[1,5-c]pyrimidines and evaluated their anti-proliferative properties against human breast cancer cells. The paper also discussed the predicted pharmacokinetics and drug-likeness properties of the compounds, contributing to the understanding of their potential as anti-cancer agents (Atta et al., 2019).

Structural Studies

Molecular Structure Analysis of Pyrazolo[1,5-a]pyrimidines The paper focused on the X-ray diffractometry and theoretical study of the structure of certain pyrazolo[1,5-a]pyrimidines. It discussed the crystal packing and molecular interactions, providing valuable information on the structural aspects of these compounds (Frizzo et al., 2009).

Safety And Hazards

The safety information for 7-Bromopyrazolo[1,5-A]pyrimidine indicates that it should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.